Cas no 2138434-50-9 (1,4'-Bipiperidine, 4-ethyl-3',5'-dimethyl-)

• Product Name: 1,4'-Bipiperidine, 4-ethyl-3',5'-dimethyl-
• CAS No: 2138434-50-9
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 5300479
• Update Time: 2025-05-21

1,4'-Bipiperidine, 4-ethyl-3',5'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4'-Bipiperidine, 4-ethyl-3',5'-dimethyl-

• Inchi： 1S/C14H28N2/c1-4-13-5-7-16(8-6-13)14-11(2)9-15-10-12(14)3/h11-15H,4-10H2,1-3H3
• InChI Key： BFSFYMSQRNZHGV-UHFFFAOYSA-N
• SMILES： N1(C2C(C)CNCC2C)CCC(CC)CC1

Additional information on 1,4'-Bipiperidine, 4-ethyl-3',5'-dimethyl-

1,4'-Bipiperidine, 4-Ethyl-3',5'-Dimethyl: A Comprehensive Overview

The compound with CAS No. 2138434-50-9, commonly referred to as 1,4'-bipiperidine, 4-ethyl-3',5'-dimethyl, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered saturated heterocycles containing one nitrogen atom. The bipiperidine structure consists of two piperidine rings connected by a single bond, creating a bicyclic system that can exhibit unique chemical properties.

Recent studies have highlighted the importance of bipiperidine derivatives in drug discovery and development. The 4-ethyl-3',5'-dimethyl substituents on the bipiperidine framework introduce steric and electronic effects that can significantly influence the molecule's reactivity and bioavailability. These substituents also play a crucial role in determining the compound's solubility and stability under different conditions.

One of the most promising applications of 1,4'-bipiperidine, 4-ethyl-3',5'-dimethyl is in the field of medicinal chemistry. Researchers have explored its potential as a scaffold for designing bioactive molecules targeting various therapeutic areas. For instance, its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing inhibitors of enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1,4'-bipiperidine derivatives has also been a topic of extensive research. Traditional methods involve multi-step reactions with low yields, but recent advancements have introduced more efficient synthetic routes. For example, the use of microwave-assisted synthesis has significantly improved the yield and purity of 1,4'-bipiperidine compounds, making them more accessible for large-scale production.

In addition to its medicinal applications, 1,4'-bipiperidine, 4-ethyl-3',5'-dimethyl has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and solar cells.

Another area where this compound has garnered attention is in catalysis. The bipiperidine framework can serve as a ligand for transition metal catalysts, enhancing their activity and selectivity in various organic reactions. Recent studies have demonstrated its effectiveness in asymmetric catalysis, particularly in the synthesis of chiral pharmaceutical intermediates.

The environmental impact of 1,4'-bipiperidine compounds is another critical aspect being investigated. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of these molecules is essential. Preliminary studies suggest that certain substituents on the bipiperidine ring can influence their biodegradability and toxicity profiles.

In conclusion, 1,4'-bipiperidine, 4-ethyl-3',5'-dimethyl represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and substituent effects continue to drive innovative research across multiple disciplines. As scientific advancements unfold, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.